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Compound of Interest

1,2-dibromo-4,5-
Compound Name: ,
dimethoxybenzene

cat. No.: B1585919

CAS Number: 37895-73-1

This technical guide provides a comprehensive overview of 1,2-dibromo-4,5-
dimethoxybenzene, a versatile chemical intermediate. The information is tailored for
researchers, scientists, and professionals in drug development and materials science.

Chemical and Physical Properties

1,2-dibromo-4,5-dimethoxybenzene, also known as 4,5-dibromoveratrole, is a halogenated
aromatic compound.[1][2][3] It serves as a crucial building block in the synthesis of more
complex molecules.[4]

Table 1: General and Physical Properties
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Property

Value

Molecular Formula

CsHsBr202[1][3][5]

Molecular Weight 295.96 g/mol [1][3][5]
Appearance White to orange to green powder or crystals[1]
Melting Point 87-92 °C[1][6]

Boiling Point (Predicted)

286.6 + 35.0 °C[1]

Density (Predicted)

1.742 + 0.06 g/cm3[1]

Water Solubility

Insoluble[1]

Storage

Room temperature, sealed in a dry place[1][2][5]

Table 2: Spectral Data

Technique

Data Highlights

1H NMR (CDCls)

5 =7.06 (s, 2H), 3.86 (s, 6H)[1]

13C NMR (CDCls)

5=148.8,115.9, 114.7, 56.2[1]

Mass Spectrometry (GC-MS)

Available data indicates characteristic

fragmentation patterns.[7][8]

Infrared (IR) Spectroscopy

Spectra available.[7][9]

Raman Spectroscopy

Spectrum available.[7]

Synthesis and Experimental Protocols

Two primary methods for the synthesis of 1,2-dibromo-4,5-dimethoxybenzene are

documented.

Protocol 1: Bromination using Potassium Bromate and

Hydrobromic Acid
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This method involves the bromination of 1,2-dimethoxybenzene (veratrole) using potassium

bromate and hydrobromic acid in acetic acid.[6]

Experimental Procedure:[6]

Dissolve 13.8 g (100 mmol) of 1,2-dimethoxybenzene in 133 mL of concentrated acetic acid
in a 250 mL Erlenmeyer flask equipped with a thermometer and magnetic stirrer.

Add 11.2 g (67.1 mmol) of potassium bromate to the solution.

Slowly add 40 mL (350 mmol) of 48% hydrobromic acid dropwise while stirring at room
temperature. The temperature of the reaction mixture will increase.

After the addition is complete, continue stirring for an additional 30 minutes at room
temperature.

Pour the reaction mixture into 100 mL of ice water and stir for 15 minutes to precipitate the
product.

Collect the precipitate by suction filtration.

Wash the crude product with 20 mL of a 0.2 M sodium disulfide solution, followed by 20 mL
of water.

Recrystallize the crude product from ethanol to obtain the purified 1,2-dibromo-4,5-
dimethoxybenzene.
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Synthesis Workflow: Bromination with KBrOs/HBr

Protocol 2: Direct Bromination with Bromine

This protocol utilizes elemental bromine in carbon tetrachloride for the direct bromination of 1,2-
dimethoxybenzene.[1]

Experimental Procedure:[1]

Dissolve 16.16 g (117 mmol) of 1,2-dimethoxybenzene in 120 mL of carbon tetrachloride in a
flask and cool to 0 °C with stirring.

Slowly add a solution of 13.2 mL (257.4 mmol) of bromine in 25 mL of carbon tetrachloride
dropwise over 30 minutes, maintaining the temperature between 0-5 °C.

After the addition, continue to stir the reaction mixture at 0 °C for 2 hours.

Pour the mixture into an ice-water mixture.
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o Separate the organic phase and wash it sequentially with 10% aqueous sodium bisulfite
(NaHSOs3) and 10% aqueous sodium hydroxide (NaOH).

» Concentrate the organic phase by evaporation and dry to yield the product.
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Synthesis Workflow: Direct Bromination

Applications in Research and Development

1,2-dibromo-4,5-dimethoxybenzene is a valuable intermediate in organic synthesis,
particularly in the pharmaceutical and materials science sectors.[4]

o Pharmaceutical Intermediate: It is a precursor for the synthesis of more complex molecules
with potential biological activity.[4] For instance, it is used as a reagent in the synthesis of
norathyriol.[2] Brominated aromatic compounds are frequently employed in cross-coupling
reactions to build the carbon skeleton of drug candidates.[4][10]

o Materials Science: The dibromo functionality allows for its use as a monomer or intermediate
in the synthesis of specialty polymers and organic electronic materials.[4]
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o Chemical Research: It is utilized in the synthesis of various organic compounds. It has been
noted to exhibit prooxidant properties.[2] While derivatives of similar bromophenols have
shown antioxidant and anticancer activities, further research is needed to fully elucidate the
biological profile of 1,2-dibromo-4,5-dimethoxybenzene itself.[11]

_ T
e

Applications

/ Y Y
( ] [Materials Science)—‘ \
Y L \
[ ] Specialty Polymers

Click to download full resolution via product page

Applications of 1,2-dibromo-4,5-dimethoxybenzene

Safety and Handling

1,2-dibromo-4,5-dimethoxybenzene is classified as a hazardous substance and requires
careful handling.

GHS Hazard Statements:[3][12]

o H315: Causes skin irritation.[3][12]

e H319: Causes serious eye irritation.[3][12]

e H335: May cause respiratory irritation.[3][12]

Table 3: Precautionary Statements
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Category Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[9][12] P264:
Wash skin thoroughly after handling.[9][12]

Prevention P271: Use only outdoors or in a well-ventilated
area.[9][12] P280: Wear protective gloves/
protective clothing/ eye protection/ face
protection.[9][12]

P302 + P352: IF ON SKIN: Wash with plenty of
water.[12] P305 + P351 + P338: IF IN EYES:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Response do. Continue rinsing.[12] P304 + P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing.[12] P312: Call a
POISON CENTER or doctor if you feel unwell.
[13]

P403 + P233: Store in a well-ventilated place.
Storage Keep container tightly closed.[9][12] P405: Store
locked up.[9][12]

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.[12]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles.[12]
o Skin Protection: Wear impervious gloves and protective clothing.[12]

» Respiratory Protection: Use a suitable respirator if dust is generated or exposure limits are
exceeded.[12]

For detailed safety information, always refer to the material safety data sheet (MSDS) provided
by the supplier.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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